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Compound of Interest

Compound Name: TCS PIM-11

Cat. No.: B1224100

{ Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the solubility and
stability of the PIM-1 kinase inhibitor, TCS PIM-1 1. This document is intended to guide
researchers in the effective use of this compound in various experimental settings.

Introduction

TCS PIM-1 1 is a potent and selective ATP-competitive inhibitor of the PIM-1 kinase, a
serine/threonine kinase implicated in cell cycle progression, apoptosis, and signal transduction

pathways.[1][2] Its role in various cancers has made it a subject of interest for drug

development.[1][2] Understanding the solubility and stability of TCS PIM-1 1 in different media

is critical for designing and interpreting in vitro and in vivo experiments.

Physicochemical Properties

Property Value Reference
Molecular Formula C18H11BrN202 [3][4]
Molecular Weight 367.2 g/mol [31[4]

CAS Number 491871-58-0 [3114]
Appearance Crystalline solid [4]

Solubility Data
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The solubility of TCS PIM-1 1 has been determined in various solvents. It is highly soluble in
organic solvents such as DMSO and DMF, but exhibits low solubility in aqueous solutions.

Table 1: Solubility of TCS PIM-1 1 in Different Solvents

Approximate

Solvent Concentration Reference
(mg/mL)

DMSO 100 mM 36.72 [3]
DMSO 73 mg/mL (198.8 mM) 73 [5][6]
DMSO 30 mg/mL 30 [4]
DMF 20 mg/mL 20 [4]
DMSO:PBS (pH 7.2)

0.2 mg/mL 0.2 [4]
(1:4)
Water <1 mg/mL <1 [5]
Ethanol <1 mg/mL <1 [5]

Note: The solubility in DMSO can be affected by the presence of moisture. It is recommended
to use fresh, anhydrous DMSO for the preparation of stock solutions.[5][6] For in vivo studies,
TCS PIM-1 1 has been dissolved in 0.5% DMSO.[7]

Stability Information

Proper storage and handling are crucial to maintain the integrity of TCS PIM-1 1.

Table 2: Stability and Storage of TCS PIM-1 1
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Form Storage Condition Stability Reference
Solid (Powder) -20°C > 4 years [4]
Solid (Powder) +4°C Store at +4°C [3]
Stock Solution in
-80°C 2 years [7]
DMSO
Stock Solution in
-20°C 1 year [7]

DMSO

Note: To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into
smaller volumes for storage.

Experimental Protocols

Protocol for Preparation of Stock Solution
This protocol describes the preparation of a 10 mM stock solution of TCS PIM-1 1 in DMSO.

Materials:

TCS PIM-1 1 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

e Weigh the required amount of TCS PIM-1 1 (Molecular Weight: 367.2 g/mol ). For 1 mL of a
10 mM stock solution, 3.672 mg is needed.

e Add the appropriate volume of anhydrous DMSO to the solid TCS PIM-1 1.
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» Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a
37°C water bath) may be applied to aid dissolution.

 Aliquot the stock solution into sterile, single-use tubes.

e Store the aliquots at -20°C or -80°C.

Stock Solution Preparation

Weigh TCS PIM-1 1

Add Anhydrous DMSO

;

Vortex to Dissolve

;

Aliquot Solution

4
Store at -20°C or -80°C

Click to download full resolution via product page

Figure 1. Workflow for preparing a TCS PIM-1 1 stock solution.

Protocol for Determining Kinetic Solubility
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This protocol provides a general method for assessing the kinetic solubility of TCS PIM-1 1 in
aqueous buffers, which is relevant for in vitro assays.

Materials:

TCS PIM-1 1 stock solution in DMSO (e.g., 10 mM)

o Phosphate-Buffered Saline (PBS), pH 7.4

e 96-well microplate

» Plate shaker

o Plate reader capable of measuring turbidity (nephelometry) or a UV-Vis spectrophotometer
« Filtration plate (optional, for UV-Vis method)

Procedure:

Prepare a serial dilution of the TCS PIM-1 1 stock solution in DMSO.

e In a 96-well plate, add a small volume (e.g., 2 yuL) of each DMSO dilution to the
corresponding wells.

o Rapidly add a larger volume (e.g., 98 pL) of PBS (pH 7.4) to each well to achieve the final
desired concentrations. The final DMSO concentration should be kept low (e.g., < 2%).

o Seal the plate and shake for a defined period (e.g., 1-2 hours) at a controlled temperature
(e.g., room temperature or 37°C).

e Measure the turbidity of each well using a nephelometer. The concentration at which a
significant increase in turbidity is observed is an indication of the kinetic solubility limit.

 Alternatively, for a more quantitative assessment, filter the solutions to remove any
precipitate and measure the concentration of the soluble compound in the filtrate using a
validated analytical method such as HPLC-UV.
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Kinetic Solubility Assay Workflow

Prepare DMSO Stock Dilutions

'
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'
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'

Incubate with Shaking

'

Measure Turbidity (Nephelometry) or Analyze Filtrate (HPLC-UV)

Click to download full resolution via product page

Figure 2. General workflow for a kinetic solubility assay.

Protocol for Assessing Stability in Cell Culture Media

This protocol outlines a method to evaluate the stability of TCS PIM-1 1 in a typical cell culture
medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS).

Materials:
e TCS PIM-1 1 stock solution in DMSO

e Cell culture medium (e.g., DMEM with 10% FBS)
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e Incubator (37°C, 5% CO2)

o Sterile tubes or plates

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV
or Mass Spectrometry)

Procedure:

» Prepare the working solution of TCS PIM-1 1 by diluting the DMSO stock solution into pre-
warmed cell culture medium to the final desired concentration (e.g., 10 uM). The final DMSO
concentration should be non-toxic to the cells (typically < 0.5%).

 Aliquot the working solution into multiple sterile tubes or wells of a plate.

e Incubate the samples at 37°C in a 5% CO: incubator.

At various time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove an aliquot for analysis. The O-
hour time point serves as the initial concentration reference.

e Immediately stop any potential degradation by adding a quenching solvent (e.g., ice-cold
acetonitrile) and store the samples at -80°C until analysis.

e Analyze the concentration of the remaining TCS PIM-1 1 in each sample using a validated
HPLC method.

e Plot the percentage of TCS PIM-1 1 remaining versus time to determine its stability profile
and half-life in the cell culture medium.
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Figure 3. Workflow for assessing compound stability in cell culture media.

Signaling Pathway Context

TCS PIM-1 1 exerts its effect by inhibiting the PIM-1 kinase, which is a downstream effector in
various signaling pathways that promote cell survival and proliferation. A simplified
representation of the PIM-1 signaling context is provided below.
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Figure 4. Simplified PIM-1 signaling pathway and the point of inhibition by TCS PIM-1 1.

Conclusion

This document provides essential information on the solubility and stability of TCS PIM-1 1,
along with detailed protocols to guide its use in research. Adherence to these guidelines will
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help ensure the accuracy and reproducibility of experimental results. It is always recommended
to perform preliminary tests to confirm the solubility and stability of the compound in your
specific experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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